Cas no 2679816-73-8 ((2S)-2-(2,2,2-trifluoroacetamido)-4-(trifluoromethyl)sulfanylbutanoic acid)

• Product Name: (2S)-2-(2,2,2-trifluoroacetamido)-4-(trifluoromethyl)sulfanylbutanoic acid
• CAS No: 2679816-73-8
• MF: C₇H₇F₆NO₃S
• MW: 299.190801858902
• CID: 5631249
• PubChem ID: 165929115
• Update Time: 2025-08-05

(2S)-2-(2,2,2-trifluoroacetamido)-4-(trifluoromethyl)sulfanylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2679816-73-8
• (2S)-2-(2,2,2-trifluoroacetamido)-4-[(trifluoromethyl)sulfanyl]butanoic acid
• EN300-28289958
• (2S)-2-(2,2,2-trifluoroacetamido)-4-(trifluoromethyl)sulfanylbutanoic acid

• Inchi： 1S/C7H7F6NO3S/c8-6(9,10)5(17)14-3(4(15)16)1-2-18-7(11,12)13/h3H,1-2H2,(H,14,17)(H,15,16)/t3-/m0/s1
• InChI Key： CWXGALXYXCCSRS-VKHMYHEASA-N
• SMILES： S(C(F)(F)F)CC[C@@H](C(=O)O)NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 299.00508323g/mol
• Monoisotopic Mass: 299.00508323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 91.7Ų

Additional information on (2S)-2-(2,2,2-trifluoroacetamido)-4-(trifluoromethyl)sulfanylbutanoic acid

Introduction to (2S)-2-(2,2,2-trifluoroacetamido)-4-(trifluoromethyl)sulfanylbutanoic Acid (CAS No. 2679816-73-8)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the synthesis of novel therapeutic agents. Among these, (2S)-2-(2,2,2-trifluoroacetamido)-4-(trifluoromethyl)sulfanylbutanoic acid, identified by its CAS number 2679816-73-8, has garnered significant attention due to its unique structural properties and potential applications in medicinal chemistry. This compound, characterized by its (S)-configuration at the second carbon atom and the presence of both trifluoroacetamide and trifluoromethylsulfanyl functional groups, exhibits promising characteristics that make it a valuable candidate for further investigation.

The structural framework of (2S)-2-(2,2,2-trifluoroacetamido)-4-(trifluoromethyl)sulfanylbutanoic acid is meticulously designed to enhance its pharmacological activity. The trifluoroacetamide moiety contributes to the compound's metabolic stability and lipophilicity, while the trifluoromethylsulfanyl group introduces additional electronic and steric effects that can influence binding affinity to biological targets. These features are particularly relevant in the design of drugs targeting enzymes and receptors involved in critical biological pathways.

In recent years, there has been a surge in research focused on fluorinated compounds due to their enhanced bioavailability and resistance to metabolic degradation. The incorporation of fluorine atoms into molecular structures has been shown to improve drug efficacy and reduce off-target effects. The compound in question, with its dual fluorinated functionalities, aligns well with this trend and represents a significant advancement in the field of fluorinated pharmaceuticals.

One of the most compelling aspects of (2S)-2-(2,2,2-trifluoroacetamido)-4-(trifluoromethyl)sulfanylbutanoic acid is its potential application in the development of novel antibiotics. Antibiotic resistance remains a pressing global health issue, necessitating the discovery of new antimicrobial agents. The unique structural features of this compound may confer properties such as broad-spectrum activity and reduced susceptibility to resistance mechanisms. Preliminary studies have suggested that derivatives of this compound exhibit promising antibacterial properties against various pathogens.

Furthermore, the compound's potential role in immunomodulation has not been overlooked. The trifluoromethylsulfanyl group is known to modulate enzyme activity and receptor binding, making it a valuable tool for developing immunosuppressive or immunostimulatory agents. Research is ongoing to explore how modifications to this scaffold can enhance its efficacy in treating autoimmune diseases and allergic reactions.

The synthesis of (2S)-2-(2,2,2-trifluoroacetamido)-4-(trifluoromethyl)sulfanylbutanoic acid presents unique challenges due to its complex stereochemistry and the need for precise functional group manipulations. Advanced synthetic methodologies, including asymmetric catalysis and enantioselective reactions, are employed to ensure high enantiomeric purity. These techniques are crucial for achieving the desired pharmacological properties while minimizing unwanted side effects.

Recent advancements in computational chemistry have also played a significant role in optimizing the synthesis and application of this compound. Molecular modeling studies have helped researchers understand how changes in the molecular structure affect its biological activity. By leveraging computational tools, scientists can predict potential interactions with biological targets and design analogs with improved properties.

The pharmacokinetic profile of (2S)-2-(2,2,2-trifluoroacetamido)-4-(trifluoromethyl)sulfanylbutanoic acid is another area of active investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its therapeutic potential. Preliminary data suggest that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and moderate metabolic clearance rates.

In conclusion,(2S)-2-(2,2,2-trifluoroacetamido)-4-(trifluoromethyl)sulfanylbutanoic acid (CAS No. 2679816-73-8) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its potential applications in antibiotic development, immunomodulation, and other therapeutic areas make it a compelling candidate for further research. As scientists continue to explore new synthetic methodologies and computational tools, this compound holds great promise for contributing to the next generation of innovative treatments.